N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide

• IUPAC Name: N-(2-fluorophenyl)-2-(4-methylphenyl)sulfonylacetamide
• InChI: InChI=1S/C15H14FNO3S/c1-11-6-8-12(9-7-11)21(19,20)10-15(18)17-14-5-3-2-4-13(14)16/h2-9H,10H2,1H3,(H,17,18)
• InChI Key: CNOZQKCEQYSLCV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)CC(=O)NC2=CC=CC=C2F
• Molecular Formula: C15H14FNO3S
• Molecular Weight: 307.3 g/mol

Description

N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as Fimasartan, which is a non-peptide angiotensin II receptor antagonist.

Mechanism of Action

The mechanism of action of N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide involves its ability to bind to and block the angiotensin II receptor. This receptor is responsible for regulating blood pressure by constricting blood vessels. By blocking this receptor, Fimasartan reduces blood pressure and improves blood flow.
Biochemical and Physiological Effects:
In addition to its ability to reduce blood pressure, this compound has been shown to have other biochemical and physiological effects. For example, this compound has been shown to have anti-inflammatory effects, making it a potential treatment for inflammatory conditions such as arthritis. Additionally, Fimasartan has been shown to have cardioprotective effects, making it a potential treatment for heart disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide in lab experiments is its relatively simple synthesis method. This compound can be easily synthesized in a laboratory setting, making it readily available for research purposes. Additionally, Fimasartan has been extensively studied, and its mechanism of action is well understood, making it a reliable tool for scientific research. However, one limitation of using this compound in lab experiments is its potential toxicity. Like any chemical compound, this compound can be toxic if not handled properly, making it important to take appropriate safety precautions when working with this compound.

Future Directions

There are many potential future directions for research involving N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide. One potential direction is to study the compound's potential applications in the treatment of other medical conditions, such as heart disease or arthritis. Additionally, researchers may explore the use of Fimasartan in combination with other drugs to enhance its therapeutic effects. Finally, further research may be conducted to better understand the mechanism of action of this compound and its potential applications in various fields of scientific research.
Conclusion:
In conclusion, this compound is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound has been extensively studied for its ability to reduce blood pressure and has shown promise as a potential treatment for hypertension. Additionally, this compound has been shown to have other biochemical and physiological effects, making it a potential treatment for other medical conditions such as arthritis and heart disease. While there are limitations to using this compound in lab experiments, its relatively simple synthesis method and well-understood mechanism of action make it a reliable tool for scientific research. Finally, there are many potential future directions for research involving this compound, making it an exciting area of study for researchers in various fields.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide involves the reaction of 2-fluoroaniline with 4-methylbenzenesulfonyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride to yield the final product. The synthesis of this compound is relatively straightforward and can be carried out in a laboratory setting.

Scientific Research Applications

N-(2-fluorophenyl)-2-[(4-methylphenyl)sulfonyl]acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the most significant applications of this compound is in the treatment of hypertension. Fimasartan has been shown to be highly effective in reducing blood pressure in patients with hypertension, making it a promising drug for the treatment of this condition.